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Compound of Interest

Compound Name: Cfm 1571 hydrochloride

Cat. No.: B571468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro pharmacological profile of

Cfm 1571 hydrochloride, a stimulator of the nitric oxide receptor, soluble guanylate cyclase

(sGC). The information presented herein is intended for research, scientific, and drug

development professionals.

Quantitative Bioactivity of Cfm 1571 Hydrochloride
Cfm 1571 hydrochloride has been characterized by its dual activity as a stimulator of sGC

and an inhibitor of platelet aggregation. The key quantitative metrics for these activities, the

EC50 and IC50 values, are summarized in the table below.
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Parameter Value (µM) Description

EC50 5.49[1][2][3][4]

The concentration of Cfm 1571

hydrochloride that produces a

half-maximal activation of

soluble guanylate cyclase

(sGC).

IC50 2.84[1][2][3][4]

The concentration of Cfm 1571

hydrochloride that causes a

half-maximal inhibition of

collagen-stimulated platelet

aggregation.

Mechanism of Action: Soluble Guanylate Cyclase
(sGC) Stimulation
Cfm 1571 hydrochloride exerts its primary pharmacological effect through the direct

stimulation of soluble guanylate cyclase (sGC), a key enzyme in the nitric oxide (NO) signaling

pathway.[3] sGC is a heterodimeric protein that, upon activation, catalyzes the conversion of

guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). cGMP acts as a

second messenger, mediating a variety of physiological responses, including smooth muscle

relaxation, vasodilation, and inhibition of platelet aggregation.

The following diagram illustrates the signaling pathway of sGC and the role of Cfm 1571.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cfm 1571 Hydrochloride: A Technical Guide to its In
Vitro Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b571468#cfm-1571-hydrochloride-ec50-and-ic50-
values]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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